Cas no 1462-03-9 (1-methylcyclopentan-1-ol)

• Product Name: 1-methylcyclopentan-1-ol
• CAS No: 1462-03-9
• MF: C₆H₁₂O
• MW: 100.158882141113
• MDL: MFCD00001364
• CID: 41416
• PubChem ID: 24896890
• Update Time: 2025-06-08

1-methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Methylcyclopentanol
• 1-Methylcyclopentanolc
• CYCLOPENTANOL,1-METHYL-
• 1-Methyl-1-cyclopentanol
• 1-Methylcyclopentan-1-ol
• 1-Methylcyclopentane-1-ol
• 1-Hydroxy-1-methylcyclopentane
• 1-methyl-1-hydroxycyclopentane
• 1-methyl-cyclopentanol
• 1-methylcyclopentyl alcohol
• CYCLOPENTANOL,1-METHYL
• methylcyclopentanol
• NSC23230
• 1-Methylcyclopentanol98%
• 1-METHYLCYCLOPENTANOL, 99+%
• Cyclopentanol, 1-methyl-
• 1-methyl cyclopentanol
• Cyclopentanol, methyl-
• CAKWRXVKWGUISE-UHFFFAOYSA-N
• 1-methyl-cyclopentan-1-ol
• ghl.PD_Mitscher_leg0.419
• KSC366S3J
• 1-Methylcyclo
• DTXSID50163295
• NSC-23230
• AS-33140
• FT-0697701
• SCHEMBL304734
• 1-Methylcyclopentanol, >=99%
• MFCD00001364
• EN300-68930
• 1462-03-9
• LMFA05000538
• AC-8842
• AKOS009157240
• M0729
• CHEBI:195647
• AMY25573
• InChI=1/C6H12O/c1-6(7)4-2-3-5-6/h7H,2-5H2,1H
• EINECS 215-963-4
• NS00024777
• J-504839
• UNII-4SN9EJN64M
• Z449370856
• NSC 23230
• 4SN9EJN64M
• BBL103058
• STL556867
• 1-Hydroxy-1-methylcyclopentane; 1-Methyl-1-cyclopentanol; 1-Methyl-1-hydroxycyclopentane; 1-Methylcyclopentan-1-ol; 1-Methylcyclopentyl Alcohol; NSC 23230
• DB-050485
• 1-methylcyclopentan-1-ol

• MDL： MFCD00001364
• Inchi： 1S/C6H12O/c1-6(7)4-2-3-5-6/h7H,2-5H2,1H3
• InChI Key： CAKWRXVKWGUISE-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1

Computed Properties

• Exact Mass: 100.08900
• Monoisotopic Mass: 100.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Solids
• Density: 0.904 g/mL at 25 °C(lit.)
• Melting Point: 36-37 °C (lit.)
• Boiling Point: 135-136 °C(lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Refractive Index: 1.4429
• PSA: 20.23000
• LogP: 1.31140
• Solubility: Slightly soluble in water.

1-methylcyclopentan-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H302,H318
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：II
• Safety Term：4.1
• Packing Group：III
• Risk Phrases：R11; R22; R41
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-methylcyclopentan-1-ol

Introduction to 1-methylcyclopentan-1-ol (CAS No. 1462-03-9)

1-methylcyclopentan-1-ol, with the chemical formula C₇H₁₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a cyclopentane ring substituted with a methyl group and a hydroxyl group at the 1-position, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in the development of bioactive molecules and its role in various chemical transformations.

The CAS number 1462-03-9 provides a unique identifier for this substance, ensuring precise referencing in scientific literature and industrial applications. As an alcohol derivative, 1-methylcyclopentan-1-ol exhibits both nucleophilic and electrophilic characteristics, which are exploited in diverse synthetic pathways. Its ability to participate in oxidation, reduction, and condensation reactions makes it a valuable building block in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in cyclic alcohols due to their prevalence in natural products and their potential biological activity. 1-methylcyclopentan-1-ol has been studied for its role as a precursor in the synthesis of more complex molecules, including those with antimicrobial and anti-inflammatory properties. Research has demonstrated its utility in constructing heterocyclic frameworks, which are common motifs in drug candidates.

One of the most compelling aspects of 1-methylcyclopentan-1-ol is its flexibility in serving as a chiral center or a stereogenic precursor. The presence of the hydroxyl group allows for derivatization into esters, ethers, or aldehydes, expanding its synthetic utility. Furthermore, the cyclopentane ring provides steric constraints that can influence the electronic properties of attached functional groups, making it a strategic choice for designing molecules with specific interactions.

The chemical reactivity of 1-methylcyclopentan-1-ol has been explored in several cutting-edge research areas. For instance, recent studies have highlighted its role in the synthesis of organometallic complexes used in catalysis. These complexes exhibit high efficiency in cross-coupling reactions, which are pivotal for constructing carbon-carbon bonds—a fundamental requirement in drug development. The compound’s ability to stabilize reactive intermediates under mild conditions has made it a subject of interest for green chemistry initiatives.

Another area where 1-methylcyclopentan-1-ol has found application is in the field of polymer chemistry. Its incorporation into macromolecular structures can enhance material properties such as flexibility and biodegradability. Researchers have investigated its use as a monomer or modifier in polyesters and polycarbonates, aiming to develop sustainable materials with tailored functionalities.

From an industrial perspective, the production of 1-methylcyclopentan-1-ol has been optimized for scalability and cost-effectiveness. Advances in catalytic processes have enabled efficient synthesis from readily available starting materials, reducing environmental impact while maintaining high yields. This aligns with global trends toward sustainable manufacturing practices in the chemical industry.

The biological activity of derivatives of 1-methylcyclopentan-1-ol has also been examined extensively. While the compound itself may not exhibit significant pharmacological effects, its structural motif is reminiscent of natural products known for their therapeutic benefits. Computational modeling studies have predicted potential interactions between 1-methylcyclopentan-1-ol derivatives and biological targets such as enzymes and receptors. These predictions provide a foundation for further experimental validation.

In conclusion, 1-methylcyclopentan-1-ol (CAS No. 1462-03-9) represents a fascinating compound with broad applicability across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in synthetic organic chemistry, pharmaceutical research, and material science. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow further, solidifying its position as a cornerstone molecule in modern chemistry.